molecular formula C11H24O2 B8598510 1-Propanol, 2-(octyloxy)- CAS No. 100010-99-9

1-Propanol, 2-(octyloxy)-

Cat. No. B8598510
CAS RN: 100010-99-9
M. Wt: 188.31 g/mol
InChI Key: FWFAVISHBVXODB-UHFFFAOYSA-N
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Description

1-Propanol, 2-(octyloxy)- is a useful research compound. Its molecular formula is C11H24O2 and its molecular weight is 188.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Propanol, 2-(octyloxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Propanol, 2-(octyloxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

100010-99-9

Product Name

1-Propanol, 2-(octyloxy)-

Molecular Formula

C11H24O2

Molecular Weight

188.31 g/mol

IUPAC Name

2-octoxypropan-1-ol

InChI

InChI=1S/C11H24O2/c1-3-4-5-6-7-8-9-13-11(2)10-12/h11-12H,3-10H2,1-2H3

InChI Key

FWFAVISHBVXODB-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCOC(C)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Then, 7.5 g of LiAlH4 was added to 250 ml of diethyl ether, followed by stirring for a little while. Then, a solution of 56 g of the above ester in 50 ml of diethyl ether was added dropwise in 2 hours at below 5° C. After the addition, the mixture was stirred at room temperature for 2 hours and allowed to stand for 15 hours. After the reaction, 30 ml of 5% hydrochloric acid was added, and 6N-hydrochloric acid was added to provide a pH of about 1, followed by extraction with ether. The product was washed with water, dried and subjected to removal of the solvent by distillation, followed by vacuum distillation to obtain 39.5 g of 2-octyloxypropanol as a fraction of 107° C./3 mmHg.
Quantity
7.5 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Name
Quantity
56 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two
Quantity
30 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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